Cas no 1210299-29-8 (trigochinin A)

• Product Name: trigochinin A
• CAS No: 1210299-29-8
• MF: C₄₀H₄₆O₁₃
• MW: 734.78545331955
• CID: 2055421
• PubChem ID: 45276860
• Update Time: 2025-11-02

trigochinin A Chemical and Physical Properties

Names and Identifiers

• trigochinin A
• 1210299-29-8
• AKOS040762802

• Inchi： 1S/C40H46O13/c1-20(2)39(52-35(46)27-17-13-10-14-18-27)31(48-23(5)41)22(4)38(47)28-19-21(3)30(44)40(28)36(51-34(45)26-15-11-9-12-16-26)37(8,53-40)32(49-24(6)42)29(38)33(39)50-25(7)43/h9-18,21-22,28-33,36,44,47H,1,19H2,2-8H3/t21-,22+,28-,29-,30-,31-,32-,33+,36+,37+,38-,39-,40+/m0/s1
• InChI Key： OKLWSKVRHPYESG-OCTBZWLUSA-N
• SMILES： O1[C@]2(C)[C@H]([C@H]3[C@H]([C@](C(=C)C)([C@H]([C@@H](C)[C@@]3([C@@H]3C[C@H](C)[C@@H]([C@]13[C@@H]2OC(C1C=CC=CC=1)=O)O)O)OC(C)=O)OC(C1C=CC=CC=1)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 734.29384152g/mol
• Monoisotopic Mass: 734.29384152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 53
• Rotatable Bond Count: 13
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 181Ų

trigochinin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids

Additional information on trigochinin A

Exploring the Potential of Trigochinin A (CAS No. 1210299-29-8): A Comprehensive Overview

Trigochinin A (CAS No. 1210299-29-8) is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. As researchers delve deeper into the world of bioactive natural products, Trigochinin A stands out as a promising candidate for further study. This article provides a detailed exploration of its properties, applications, and the latest research trends surrounding this fascinating molecule.

The chemical structure of Trigochinin A belongs to a class of compounds known for their complex ring systems and diverse biological activities. With the growing interest in natural product chemistry and phytochemical research, scientists are increasingly focusing on compounds like Trigochinin A that may offer novel therapeutic pathways. The compound's molecular formula and exact weight make it particularly interesting for drug discovery applications, especially in areas such as anti-inflammatory and neuroprotective research.

Recent studies have highlighted the potential of Trigochinin A in addressing some of today's most pressing health challenges. In the context of the global focus on immune system support and cellular health, preliminary research suggests that this compound may modulate certain biological pathways. While not making any medical claims, it's worth noting that the scientific community is actively investigating its mechanisms of action through in vitro studies and molecular docking simulations.

The biosynthesis pathway of Trigochinin A presents another area of significant interest. As the field of synthetic biology advances, researchers are exploring ways to optimize the production of such valuable compounds through metabolic engineering approaches. This aligns perfectly with current trends in sustainable chemistry and the growing demand for eco-friendly production methods of bioactive molecules.

From an analytical perspective, Trigochinin A characterization typically involves advanced techniques such as HPLC-MS (High Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are crucial for ensuring compound purity and structural verification, which are essential considerations for both research and potential commercial applications. The development of reliable analytical standards for this compound remains an active area of work in analytical chemistry circles.

The market for specialized natural compounds like Trigochinin A has been expanding steadily, driven by increasing interest from both academic institutions and pharmaceutical research departments. While still considered a research chemical, its potential applications in various fields have created demand for high-quality reference materials. This growth mirrors broader trends in the natural products market, where consumers and researchers alike are showing greater interest in plant-derived bioactive molecules.

Quality control represents a critical aspect of Trigochinin A research and potential applications. Standardization of extraction and purification protocols ensures consistency across different batches, which is particularly important for reproducible scientific research. Current best practices emphasize the importance of chromatographic purity assessments and comprehensive spectroscopic characterization to validate compound identity and quality.

Looking toward the future, Trigochinin A research directions may include more detailed investigations into its structure-activity relationships (SAR) and potential synergistic effects with other bioactive compounds. The integration of computational chemistry tools with traditional laboratory research methods offers exciting possibilities for understanding this molecule's full potential. Such approaches align with current movements toward data-driven drug discovery and precision medicine initiatives.

For researchers working with Trigochinin A, proper handling and storage protocols are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions for handling fine chemicals should be observed. Storage recommendations typically suggest low-temperature preservation in anhydrous conditions to ensure long-term stability, especially for research-grade materials.

The scientific literature surrounding Trigochinin A continues to grow, with new studies regularly contributing to our understanding of this compound. Researchers interested in this area should monitor developments in relevant journals focusing on natural product chemistry, phytochemistry, and medicinal plant research. These publications often provide the most current insights into emerging applications and research methodologies for compounds like Trigochinin A.

In conclusion, Trigochinin A (CAS No. 1210299-29-8) represents an intriguing subject of study within the broader field of bioactive natural products. Its unique chemical characteristics and potential applications position it as a compound worthy of continued scientific attention. As research methodologies advance and interest in plant-derived bioactive compounds grows, we can anticipate further revelations about this molecule's properties and possible uses in various scientific and health-related fields.